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Compound of Interest

Compound Name: Bitoscanate

Cat. No.: B1667535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of Bitoscanate (p-Phenylene diisothiocyanate), an anthelmintic compound. The

information is curated for professionals in research and drug development, with a focus on data

presentation, experimental methodologies, and visual representations of key information.

Core Chemical and Physical Properties
Bitoscanate is an organic compound used in the treatment of hookworm infections.[1] It is

characterized as odorless, colorless crystals or a white to beige powder.[2][3]

Quantitative Physicochemical Data
The following tables summarize the key chemical and physical properties of Bitoscanate.

Table 1: General Chemical Properties
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Property Value Source(s)

IUPAC Name 1,4-diisothiocyanatobenzene [1][2]

Synonyms

Bitoscanat, PDITC, p-

Phenylene bisisothiocyanate,

Jonit

CAS Number 4044-65-9

Molecular Formula C₈H₄N₂S₂

Molecular Weight 192.26 g/mol

Table 2: Physical and Calculated Properties

Property Value Source(s)

Melting Point
129-132 °C (264-270 °F; 402-

405 K)

Boiling Point (Predicted) 339.4 ± 25.0 °C

Water Solubility
Practically insoluble;

Hydrolyzes in water

Solubility in Organic Solvents
Soluble in alcohol, chloroform,

and DMSO (20 mg/mL)

LogP (Octanol/Water Partition

Coefficient)
3.155 (Crippen Method)

Storage Temperature -20°C

Chemical Structure
The chemical structure of Bitoscanate consists of a benzene ring with two isothiocyanate

functional groups at positions 1 and 4.

Caption: Chemical structure of Bitoscanate (1,4-diisothiocyanatobenzene).
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Stability Profile
Bitoscanate is sensitive to moisture and hydrolyzes in water. It is incompatible with strong

oxidizers, moisture, strong acids, and strong bases. For long-term storage, it is recommended

to keep the compound in its powder form at -20°C.

Degradation
While specific degradation pathways for Bitoscanate are not extensively detailed in the

available literature, isothiocyanates, in general, can undergo hydrolysis to form amines and

release thiocarbonyl derivatives. The stability is influenced by factors such as pH, temperature,

and exposure to light. Thiocyanates can be degraded through oxidation, reduction, or

hydrolysis, and certain metal ions can catalyze their decomposition.

Experimental Protocols for Stability Testing
There are no specific, published stability testing protocols for Bitoscanate. However, a robust

stability study can be designed based on the general guidelines provided by the International

Council for Harmonisation (ICH), particularly Q1A (R2) for stability testing of new drug

substances and Q1B for photostability testing.

General Protocol for Isothermal Stability Testing
This protocol is a generalized approach to assess the stability of Bitoscanate under various

environmental conditions.

Sample Preparation: A single batch of Bitoscanate is typically used for initial studies. The

substance should be stored in containers that are inert and prevent moisture ingress.

Storage Conditions: Samples are stored under various temperature and humidity conditions

as recommended by ICH guidelines (e.g., 25°C/60% RH, 30°C/65% RH, and 40°C/75% RH).

Testing Schedule: Samples are pulled at predetermined time points (e.g., 0, 3, 6, 9, 12, 18,

24, and 36 months).

Analytical Methods: A validated stability-indicating analytical method, such as High-

Performance Liquid Chromatography (HPLC), should be used to determine the purity of

Bitoscanate and to detect and quantify any degradation products.
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Data Analysis: The rate of degradation can be determined, and the shelf-life or re-test period

can be established based on the collected data.

General Protocol for Photostability Testing
This protocol outlines a general procedure to assess the impact of light on the stability of

Bitoscanate.

Sample Preparation: Samples of Bitoscanate are placed in transparent containers. A control

sample is wrapped in aluminum foil to protect it from light.

Light Exposure: The samples are exposed to a light source that provides an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200 watt-hours/square meter.

Analysis: After exposure, the samples are analyzed using a validated analytical method to

assess for any degradation. The results are compared to the light-protected control sample.

Forced Degradation: Forcing conditions, such as higher intensity light exposure, can be used

to identify potential degradation products that may not form under standard confirmatory

study conditions.
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Caption: A generalized workflow for conducting stability studies on a chemical substance.
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This guide provides a foundational understanding of the chemical properties and stability

considerations for Bitoscanate. For any in-depth research or development, it is crucial to

perform specific experimental studies to confirm these properties and to fully characterize the

stability of Bitoscanate under the intended conditions of use and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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